![molecular formula C12H15N3OS B479454 5-(3-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol CAS No. 632301-50-9](/img/structure/B479454.png)
5-(3-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
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Overview
Description
5-(3-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (5-EETT) is a novel compound synthesized in the laboratory and currently being studied for its potential applications in scientific research. It belongs to a family of compounds known as triazole thiols, which have been found to have numerous biochemical and physiological effects.
Scientific Research Applications
Antifungal Applications
1,2,4-Triazole derivatives are widely used in antifungal drugs. Notable examples include fluconazole and itraconazole , which are effective against a range of fungal infections .
Anticancer Research
These derivatives are also being explored for their potential in anticancer therapy. Studies have shown that certain 1,2,4-triazole compounds exhibit significant anticancer activity .
Antibacterial Properties
The antibacterial activity of 1,2,4-triazole derivatives makes them valuable in the development of new antibiotics to combat resistant bacterial strains .
Antiviral and Anti-tubercular Effects
Research indicates that 1,2,4-triazole derivatives may have applications in treating viral infections and tuberculosis due to their antiviral and anti-tubercular properties .
Analgesic and Anti-inflammatory Uses
These compounds have been associated with analgesic and anti-inflammatory effects, making them candidates for pain relief and inflammation management .
Agricultural Applications
In agriculture, triazoles like paclobutrazol serve as plant growth regulators, influencing plant development and stress response .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact withTrace Amine-Associated Receptor 1 (TAAR1) . TAAR1 is a promising therapeutic target for neuropsychiatric disorders due to its ability to modulate monoaminergic and glutamatergic neurotransmission .
Mode of Action
If we consider its potential interaction with taar1, it may regulate dopaminergic tone, which could lead to antipsychotic, anxiolytic, and antidepressant-like properties .
Biochemical Pathways
Compounds that interact with taar1 can influenceglutamatergic and dopaminergic neurotransmission . This could potentially affect a variety of downstream effects related to mood regulation and cognitive function.
Result of Action
If it acts on taar1, it could potentially modulate neurotransmission, leading to changes in mood and cognitive function .
properties
IUPAC Name |
3-(3-ethoxyphenyl)-4-ethyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)9-6-5-7-10(8-9)16-4-2/h5-8H,3-4H2,1-2H3,(H,14,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEOJESYDTKWBSS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NNC1=S)C2=CC(=CC=C2)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol |
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